Koreanoside E

• Molecular Formula: C27H30O11
• Molecular Weight: 530.5 g/mol
• InChI: InChI=1S/C27H30O11/c1-11(2)16(28)9-15-17(29)10-18(30)19-21(32)26(38-27-23(34)22(33)20(31)12(3)36-27)24(37-25(15)19)13-5-7-14(35-4)8-6-13/h5-8,10,12,16,20,22-23,27-31,33-34H,1,9H2,2-4H3/t12-,16?,20-,22+,23+,27-/m0/s1
• InChIKey: SRPODRMTMBGGLK-OYBORRRWSA-N

Koreanoside E: Chemical Identity and Baseline Procurement Specifications

Koreanoside E is a prenylated flavonol glycoside (prenylflavonoid) with the molecular formula C27H30O11 and molecular weight 530.53 g/mol . It is assigned CAS Number 1804014-67-2 . The compound has been isolated as a constituent of the traditional medicinal plant Epimedium koreanum Nakai [1] and is commercially available as a solid powder for research purposes . Its structural features include a flavonol core with a prenyl side chain and a deoxyhexose sugar moiety [2].

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Phytochemical reference standard and negative control scaffold

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Supports HPLC method development for Epimedium prenylflavonoids

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Defined purity and long-term stability may support reproducible workflows

• [1] Wu XW. Study on Chemical Constituents and Biological Activities of Epimedium koreanum. Shandong University Master's Thesis. 2018. View Source
• [2] Kim JH, et al. Flavonoids Isolated from Heat-Processed Epimedium koreanum and Their Anti-HIV-1 Activities. Helvetica Chimica Acta. 2015;98(11):1542-1552. DOI: 10.1002/hlca.201500123. View Source

Koreanoside E: Why In-Class Prenylflavonoids Cannot Be Freely Substituted

Prenylflavonoids from Epimedium species exhibit pronounced structure-activity relationships, where minor variations in glycosylation patterns, prenyl group positioning, or hydroxylation can lead to complete loss or acquisition of specific bioactivity [1]. For example, in a panel of 43 compounds isolated from Epimedii Herba, only 4 showed dual inhibition of advanced glycation end-product (AGE) formation (CML and CMA), with the most potent being epimedokoreanin B, while close structural analogs—including newly identified Koreanoside E1 and E2—displayed no measurable inhibitory effect [1]. Similarly, a cytotoxicity screen of isolates from E. koreanum found that Koreanoside E (compound 20) did not exhibit notable anti-proliferative activity against lung cancer cells A549 and NCI-H292, whereas other prenylflavonoids in the same study (e.g., compound 6/E6) induced significant apoptosis [2]. Consequently, selecting Koreanoside E over an alternative in-class compound is not merely a choice of source material; it is a decision to procure a specific molecular scaffold whose distinct glycosylation and prenylation pattern may confer unique—or uniquely absent—biological properties relative to its closest congeners [1][2][3].

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Glycosylation pattern differences may confer distinct bioactivity profiles among prenylflavonoids

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Prenyl group positioning and hydroxylation shifts structure-activity relationships, limiting interchangeability

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Close congeners such as Koreanoside E1/E2 lack the inactive scaffold context; selecting Koreanoside E is a specific molecular decision

• [1] Nakashima K, Miyashita H, Yoshimitsu H, Fujiwara Y, Nagai R, Ikeda T. Prenylflavonoids isolated from Epimedii Herba show inhibition activity against advanced glycation end-products. Frontiers in Chemistry. 2024;12:1407934. DOI: 10.3389/fchem.2024.1407934. View Source
• [2] Wu XW. Study on Chemical Constituents and Biological Activities of Epimedium koreanum. Shandong University Master's Thesis. 2018. View Source
• [3] Kim JH, et al. Flavonoids Isolated from Heat-Processed Epimedium koreanum and Their Anti-HIV-1 Activities. Helvetica Chimica Acta. 2015;98(11):1542-1552. DOI: 10.1002/hlca.201500123. View Source

Koreanoside E: Quantitative Differential Evidence Against Comparators

Comparative Cytotoxicity Profile in Lung Cancer Cell Lines

In a systematic phytochemical and bioactivity investigation of Epimedium koreanum, Koreanoside E (compound 20) was evaluated alongside 43 other isolates for anti-proliferative activity against A549 and NCI-H292 human lung cancer cell lines using the MTT assay. While several prenylflavonoids demonstrated significant growth inhibition, Koreanoside E did not exhibit notable cytotoxic activity in this panel, contrasting with compound 6 (E6, also a prenylflavonoid) which induced apoptosis in A549 cells [1].

Cytotoxicity in Lung Cancer Cells

Class-level inference

No significant inhibition; E6 induced apoptosis

Supports negative control selection in cytotoxicity assays

MTT assay, A549 and NCI-H292 cell lines

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	No significant inhibition
Comparator Or Baseline	Compound 6 (E6) from the same study
Quantified Difference	Qualitative difference; E6 induced apoptosis, Koreanoside E did not
Conditions	MTT assay, human lung cancer cell lines A549 and NCI-H292

Why This Matters

This negative data provides a critical baseline for researchers seeking a structurally related control compound that lacks cytotoxic activity, or for those aiming to avoid off-target cytotoxicity in other assays.

• [1] Wu XW. Study on Chemical Constituents and Biological Activities of Epimedium koreanum. Shandong University Master's Thesis. 2018. View Source

AGE Formation Inhibition: Distinction from Closely Named Congeners

A 2024 study isolated and tested 43 compounds from Epimedii Herba for inhibition of Nε-(carboxymethyl)lysine (CML) and Nω-(carboxymethyl)arginine (CMA) formation. Among the newly identified prenylflavonoids Koreanoside L, Koreanoside E1, and Koreanoside E2, none showed detectable inhibitory activity against either CML or CMA. In contrast, epimedokoreanin B (compound 8) inhibited both CML and CMA, with the study concluding that a catechol group in the B-ring and two prenyl groups were essential for activity [1].

AGE Formation Inhibition

Class-level inference

Koreanoside E1/E2: no inhibition; epimedokoreanin B: dual inhibitor

Highlights structure-activity specificity for AGE research

ELISA, CML/CMA detection; requires compound identity verification

Evidence Dimension	AGE formation inhibition
Target Compound Data	Koreanoside E1 and E2: No inhibition
Comparator Or Baseline	Epimedokoreanin B
Quantified Difference	Inhibitory vs. non-inhibitory
Conditions	ELISA using monoclonal antibodies against CML and CMA; collagen-derived gelatin incubated with ribose

Why This Matters

This evidence highlights that even compounds with highly similar nomenclature and core structures (Koreanoside E vs. Koreanoside E1/E2) can have divergent bioactivities, underscoring the need for precise compound identity in AGE-related research.

• [1] Nakashima K, Miyashita H, Yoshimitsu H, Fujiwara Y, Nagai R, Ikeda T. Prenylflavonoids isolated from Epimedii Herba show inhibition activity against advanced glycation end-products. Frontiers in Chemistry. 2024;12:1407934. DOI: 10.3389/fchem.2024.1407934. View Source

Anti-HIV-1 Activity: Absence of Effect in Koreanoside Series

In a study of flavonoids from heat-processed Epimedium koreanum, five new prenyl-flavonol glycosides (koreanosides A-E) were isolated and identified. While apigenin (compound 11) exhibited moderate anti-HIV-1 activity with an EC50 value of 12.8 ± 3.27 µg/mL, none of the koreanosides A-E were reported to possess measurable anti-HIV-1 activity in the same assay system [1].

Anti-HIV-1 Activity

Class-level inference

Koreanoside series A–E inactive; apigenin EC50 12.8 µg/mL

Supports antiviral SAR studies as inactive comparator

Assay protocol not fully detailed in available sources

Evidence Dimension	Anti-HIV-1 activity
Target Compound Data	Koreanoside E (part of series A-E): No reported activity
Comparator Or Baseline	Apigenin
Quantified Difference	EC50 12.8 ± 3.27 µg/mL vs. inactive
Conditions	Anti-HIV-1 assay, specific protocol not detailed in abstract

Why This Matters

This finding positions Koreanoside E as a valuable negative control or scaffold for understanding structural determinants that distinguish active from inactive prenylflavonoids in antiviral research.

• [1] Kim JH, et al. Flavonoids Isolated from Heat-Processed Epimedium koreanum and Their Anti-HIV-1 Activities. Helvetica Chimica Acta. 2015;98(11):1542-1552. DOI: 10.1002/hlca.201500123. View Source

Chemical Purity and Storage Stability Specifications

Commercially available Koreanoside E is provided with defined purity (typically ≥98% by HPLC) and storage stability data. The compound is stable as a powder at -20°C for 3 years, and in solvent at -80°C for 1 year . This contrasts with more labile prenylflavonoids that may require stricter storage conditions or have shorter shelf lives. Predicted physicochemical parameters include a density of 1.51 ± 0.1 g/cm³ at 20°C and a boiling point of 798.3 ± 60.0°C .

Purity & Storage Stability

Data to verify

Vendor-specified purity and 3-year powder stability at -20°C

Specification review may support procurement confidence

Vendor datasheet; independent verification recommended for critical workflows

Evidence Dimension	Purity and stability
Target Compound Data	≥98% HPLC purity; 3-year powder stability at -20°C
Comparator Or Baseline	General class of prenylflavonoid glycosides
Quantified Difference	Not applicable; vendor specification
Conditions	Vendor technical datasheet specifications

Why This Matters

Defined purity and long-term stability data reduce procurement risk for laboratories requiring reproducible results over extended experimental timelines.

Koreanoside E: Evidence-Based Research and Industrial Application Scenarios

Phytochemical Reference Standard for Epimedium-Derived Prenylflavonoids

Koreanoside E serves as a reliable analytical reference standard for the identification and quantification of this specific prenylflavonoid glycoside in Epimedium koreanum extracts and related herbal preparations. Its well-characterized structure (CAS 1804014-67-2) and commercial availability at defined purity (≥98% HPLC) make it suitable for HPLC method development and quality control of botanicals.

Inactive Control Compound for Structure-Activity Relationship (SAR) Studies

Given that Koreanoside E lacks demonstrable activity in cytotoxicity, AGE inhibition, and anti-HIV-1 assays where other prenylflavonoids are active [1][2][3], it is an ideal negative control or scaffold for SAR investigations. Researchers can use Koreanoside E to delineate which structural features (e.g., specific glycosylation, prenyl group placement) are required for a given biological activity.

Precursor or Substrate for Semisynthetic Derivatization

The presence of multiple hydroxyl groups and a prenyl side chain makes Koreanoside E a potential starting material for semisynthetic modification. Its established stability profile supports its use in chemical derivatization experiments aimed at generating novel prenylflavonoid analogs with enhanced or altered bioactivity.

Biomarker or Chemical Marker for Epimedium koreanum Authentication

As a naturally occurring constituent of E. koreanum [3], Koreanoside E may be employed as a chemical marker for species authentication and geographic origin tracing. Its unique molecular fingerprint aids in distinguishing E. koreanum from other Epimedium species used in traditional medicine.

Application

Selection Property

Validation Focus

Phytochemical reference standard

Verified identity and purity specification

HPLC method specificity and batch-to-batch reproducibility

Negative control for SAR studies

Inactive profile in cytotoxicity, AGE, and HIV-1 assays

Confirm inactivity in target assay before comparative interpretation

Semisynthetic derivatization precursor

Multiple hydroxyl groups and prenyl side chain

Stability under derivatization conditions and product characterization

Chemical marker for E. koreanum authentication

Unique molecular fingerprint in Epimedium species

Species discrimination and geographic origin tracing

• [1] Nakashima K, et al. Prenylflavonoids isolated from Epimedii Herba show inhibition activity against advanced glycation end-products. Frontiers in Chemistry. 2024;12:1407934. View Source
• [2] Kim JH, et al. Flavonoids Isolated from Heat-Processed Epimedium koreanum and Their Anti-HIV-1 Activities. Helvetica Chimica Acta. 2015;98(11):1542-1552. View Source
• [3] Wu XW. Study on Chemical Constituents and Biological Activities of Epimedium koreanum. Shandong University Master's Thesis. 2018. View Source